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Compound of Interest

Compound Name: 3-Chloro-7-azaindole

Cat. No.: B1280606 Get Quote

An In-depth Technical Guide to 3-Chloro-7-azaindole: Chemical Properties and Structure

Introduction
3-Chloro-7-azaindole, also known by its IUPAC name 3-chloro-1H-pyrrolo[2,3-b]pyridine, is a

heterocyclic organic compound belonging to the azaindole class.[1] The azaindole scaffold is a

bioisostere of indole and purine systems, making it a "privileged structure" in medicinal

chemistry and drug discovery programs.[2][3] These compounds and their derivatives are of

significant interest due to their wide range of biological activities, including potential

applications as anticancer, antibacterial, and antiviral agents, as well as kinase inhibitors.[2][3]

[4] 3-Chloro-7-azaindole often serves as a key intermediate in the synthesis of more complex,

biologically active molecules.[4] This document provides a comprehensive overview of its

chemical structure, physicochemical properties, and relevant experimental methodologies.

Chemical Structure and Identifiers
The structure of 3-Chloro-7-azaindole consists of a pyrrole ring fused to a pyridine ring, with a

chlorine atom substituted at the 3-position of the bicyclic system.
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Identifier Value

IUPAC Name 3-chloro-1H-pyrrolo[2,3-b]pyridine[1]

Molecular Formula C₇H₅ClN₂[1][5][6]

CAS Number 80235-01-4[1][6][7]

SMILES Clc1c[nH]c2ncccc12[7]

InChI
InChI=1S/C7H5ClN2/c8-6-4-10-7-5(6)2-1-3-9-

7/h1-4H,(H,9,10)[1][5][7]

InChIKey PKFDDUMFTQHVFY-UHFFFAOYSA-N[1][5][7]

Physicochemical Properties
The key physicochemical properties of 3-Chloro-7-azaindole are summarized in the table

below. These properties are crucial for its handling, reactivity assessment, and application in

chemical synthesis and drug design.

Property Value

Molecular Weight 152.58 g/mol [1][6][7]

Monoisotopic Mass 152.0141259 Da[1]

Physical Form Solid[7]

Melting Point 169-173 °C[7]

XlogP 1.9[1][5]

LogP 2.2163[6]

Topological Polar Surface Area (TPSA) 28.68 Å²[6]

Hydrogen Bond Donors 1[6]

Hydrogen Bond Acceptors 1[6]

Experimental Protocols
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Synthesis
While specific, detailed protocols for the direct synthesis of 3-Chloro-7-azaindole are not

readily available in the provided literature, general methods for the halogenation of the 7-

azaindole core can be inferred. The synthesis of halogenated 7-azaindoles often starts from the

parent 7-azaindole. For example, the synthesis of the related 4-chloro-7-azaindole involves an

N-oxidation reaction on 7-azaindole using hydrogen peroxide, followed by treatment with a

chlorinating agent like phosphorus oxychloride (POCl₃).[8] A similar electrophilic substitution

approach could potentially be adapted for the 3-position.

Another relevant synthetic strategy involves the electrophilic C3 iodination of 7-azaindole using

N-iodosuccinimide (NIS), which can then be used in further cross-coupling reactions.[9] The

reactivity of halogeno-7-azaindole derivatives is well-documented, particularly in palladium-

catalyzed cross-coupling reactions such as the Suzuki-Miyaura reaction to form C-C bonds.[9]

[10]
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General Synthesis of a Chloro-7-Azaindole Derivative

7-Azaindole
(Starting Material)

N-Oxidation
(e.g., with H₂O₂)

7-Azaindole-N-Oxide
(Intermediate)

Chlorination
(e.g., with POCl₃)

Alkalization / Workup

Chloro-7-Azaindole
(Product)

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of a chloro-7-azaindole derivative.

Spectroscopic Characterization
The structural confirmation of 3-Chloro-7-azaindole and its derivatives relies on standard

spectroscopic techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to

confirm the arrangement of protons and carbon atoms, respectively, and to verify the position

of the chloro-substituent.[11]

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, confirming the molecular formula.[12]

Infrared (IR) Spectroscopy: Used to identify functional groups present in the molecule, such

as the N-H stretch of the pyrrole ring.[12][13]

While specific spectral data for 3-Chloro-7-azaindole is not detailed in the search results,

documentation including NMR and MS data is often available from commercial suppliers.[14]

Reactivity and Biological Significance
3-Chloro-7-azaindole is a versatile chemical building block. The chlorine atom at the 3-

position can participate in various chemical transformations, particularly palladium-catalyzed

cross-coupling reactions, allowing for the introduction of diverse functional groups.[10]

The 7-azaindole core is a key pharmacophore in a multitude of biologically active compounds.

[15] Derivatives have shown significant potential as:

Kinase Inhibitors: The azaindole scaffold is used in the design of inhibitors for various

kinases, such as CHK1, which are targets in cancer therapy.[2][16]

Anticancer Agents: Meriolins, a class of 3-substituted 7-azaindoles, display strong cytotoxic

potential against leukemia and lymphoma cell lines.[17] A derivative of 5-chloro-7-azaindole

showed potent cytotoxicity against specific cancer cell lines and could induce apoptosis.[18]

Antimicrobial and Antiviral Agents: The broader class of azaindole compounds has been

investigated for anti-inflammatory, antioxidant, and antibacterial properties.[4][8]

The compound itself is considered a useful tool for research and as an intermediate for

synthesizing these more complex, pharmacologically active molecules.[4][19]

Safety and Handling
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According to GHS classifications, 3-Chloro-7-azaindole is toxic if swallowed, causes skin

irritation, causes serious eye damage, and may cause respiratory irritation.[1][7] Appropriate

personal protective equipment (PPE), such as gloves, eye shields, and dust masks, should be

used when handling this compound.[7] It should be stored in a well-ventilated place at

appropriate temperatures, often recommended as 4°C for long-term storage.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Chloro-7-azaindole | C7H5ClN2 | CID 11693933 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. The Azaindole Framework in the Design of Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

3. 7-Azaindole Analogues as Bioactive Agents and Recent Results - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. arborpharmchem.com [arborpharmchem.com]

5. PubChemLite - 3-chloro-7-azaindole (C7H5ClN2) [pubchemlite.lcsb.uni.lu]

6. chemscene.com [chemscene.com]

7. 3-Chloro-7-azaindole 97% | Sigma-Aldrich [sigmaaldrich.com]

8. 4-Chloro-7-azaindole | 55052-28-3 [chemicalbook.com]

9. pubs.acs.org [pubs.acs.org]

10. researchgate.net [researchgate.net]

11. pubs.acs.org [pubs.acs.org]

12. Saccharobisindole, Neoasterric Methyl Ester, and 7-Chloro-4(1H)-quinolone: Three New
Compounds Isolated from the Marine Bacterium Saccharomonospora sp - PMC
[pmc.ncbi.nlm.nih.gov]

13. Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational
Spectroscopy, and DFT Studies - PMC [pmc.ncbi.nlm.nih.gov]

14. 80235-01-4|3-Chloro-7-azaindole|BLD Pharm [bldpharm.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1280606?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-7-azaindole
https://www.sigmaaldrich.com/CH/fr/product/aldrich/692557
https://www.sigmaaldrich.com/CH/fr/product/aldrich/692557
https://www.chemscene.com/product/80235-01-4.html
https://www.benchchem.com/product/b1280606?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-7-azaindole
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271083/
https://pubmed.ncbi.nlm.nih.gov/30264679/
https://pubmed.ncbi.nlm.nih.gov/30264679/
https://www.arborpharmchem.com/product/cas-no-80235-01-4-3-chloro-7-azaindole/
https://pubchemlite.lcsb.uni.lu/e/compound/11693933
https://www.chemscene.com/product/80235-01-4.html
https://www.sigmaaldrich.com/CH/fr/product/aldrich/692557
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5364013.htm
https://pubs.acs.org/doi/10.1021/acsomega.2c07372
https://www.researchgate.net/publication/233673072_Synthesis_and_Reactivity_of_7-Azaindoles_1H-Pyrrolo23-bpyridine
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00060
https://pmc.ncbi.nlm.nih.gov/articles/PMC8778701/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8778701/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8778701/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12692938/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12692938/
https://www.bldpharm.com/products/80235-01-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. 7-Azaindole Analogues as Bioactive Agents and Recent Results. | Semantic Scholar
[semanticscholar.org]

16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

18. A New 7‐Azaindole Structure Analog: Molecular Docking, Synthesis and Preliminary
Biological Activity in Vitro for Anticancer | Semantic Scholar [semanticscholar.org]

19. 3-Chloro-7-azaindole_TargetMol [targetmol.com]

To cite this document: BenchChem. [3-Chloro-7-azaindole chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280606#3-chloro-7-azaindole-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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